Cas no 106320-00-7 (Phenol, 2-chloro-5-methyl-, benzoate)
106320-00-7 structure
Product Name:Phenol, 2-chloro-5-methyl-, benzoate
CAS No:106320-00-7
MF:C14H13ClO3
MW:264.704223394394
CID:1177516
PubChem ID:71334250
Update Time:2025-04-20
Phenol, 2-chloro-5-methyl-, benzoate Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-chloro-5-methyl-, benzoate
- benzoic acid,2-chloro-5-methylphenol
- Benzoic acid--2-chloro-5-methylphenol (1/1)
- 106320-00-7
- DTXSID00762393
-
- Inchi: 1S/C7H7ClO.C7H6O2/c1-5-2-3-6(8)7(9)4-5;8-7(9)6-4-2-1-3-5-6/h2-4,9H,1H3;1-5H,(H,8,9)
- InChI Key: VOFJJRLWCFASHO-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C)=CC=1O.OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 264.05539
- Monoisotopic Mass: 264.0553220g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Phenol, 2-chloro-5-methyl-, benzoate Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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